Cas no 2094850-65-2 (N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide)

• Product Name: N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide
• CAS No: 2094850-65-2
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6297377
• PubChem ID: 126821191
• Update Time: 2025-10-24

N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094850-65-2
• Z2285377400
• N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide
• EN300-6669964
• AKOS033849799

• Inchi： 1S/C15H16N2O2S/c1-3-14(18)16-9-8-15-17-13(10-20-15)11-4-6-12(19-2)7-5-11/h3-7,10H,1,8-9H2,2H3,(H,16,18)
• InChI Key： CULMXXRIAMULIV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1CCNC(C=C)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Additional information on N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide

Professional Introduction to N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide (CAS No. 2094850-65-2)

N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide, a compound with the chemical identifier CAS No. 2094850-65-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural composition, featuring a prop-2-enamide moiety linked to a thiazole ring and an aromatic phenyl group, positions it as a promising candidate for further exploration in therapeutic interventions.

The structural motif of N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide encompasses several pharmacophoric elements that are known to interact favorably with biological targets. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives have been extensively studied for their biological activity across various domains, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the 4-methoxyphenyl group further enhances the molecule's potential by introducing hydrophobic interactions and electronic effects that can modulate receptor binding affinity.

In recent years, there has been a surge in research focusing on the development of novel compounds that leverage heterocyclic scaffolds to achieve therapeutic efficacy. The thiazole core in N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide is no exception. Studies have demonstrated that thiazole-based compounds can exhibit remarkable activity against a range of pathogens and disease conditions. For instance, modifications of the thiazole ring have been shown to enhance binding to bacterial enzymes and inhibit their function, thereby contributing to the development of new antibiotics.

The prop-2-enamide functional group in this compound adds another layer of complexity and potential utility. Amide linkages are well-documented for their role in stabilizing protein-ligand interactions, making them invaluable in the design of drugs targeting enzyme and receptor inhibition. The specific arrangement of atoms within the prop-2-enamide moiety in N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide is likely to influence its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These factors are critical considerations in drug development, as they directly impact the compound's efficacy and safety profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. By employing these techniques, researchers can predict the binding modes of N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide to target proteins and assess its potential as a lead compound for drug discovery. Such simulations have revealed that the compound's design aligns well with known binding pockets of therapeutic targets, suggesting strong potential for further optimization.

The aromatic 4-methoxyphenyl group in N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide introduces additional pharmacological relevance. Methoxy-substituted phenols are known for their ability to engage in hydrophobic interactions and hydrogen bonding networks within biological systems. These interactions can significantly enhance the compound's affinity for its intended target and contribute to its overall pharmacological activity. Moreover, the methoxy group can influence metabolic pathways by affecting enzyme recognition and substrate specificity.

In light of these structural attributes, N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide has been explored in several preclinical studies aimed at evaluating its biological activity. Initial findings indicate that the compound exhibits promising properties in vitro, including significant inhibitory effects on certain enzymes and receptors relevant to human health. These results have spurred interest in further investigating its potential as a therapeutic agent.

The synthesis of N-{2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethyl}prop-2-enamide represents a testament to the ingenuity of modern synthetic chemistry. The multi-step process involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Each step is meticulously designed to ensure high yield and purity, which are essential for subsequent biological evaluation.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like N-{[CAS No. 2094850-65-]]ethyl}prop-]en-]amide will play an increasingly important role in drug discovery efforts. Their unique structural features offer a wealth of opportunities for designing molecules with enhanced efficacy and reduced side effects. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists are paving the way for next-generation pharmaceuticals that address unmet medical needs.

The future prospects for N-{[N-]ethyl}[]prop-]en-]amide are bright indeed. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By refining its chemical structure based on insights gained from biological evaluations, researchers hope to develop derivatives with improved potency, selectivity, and pharmacokinetic profiles.

In conclusion,N-{[N-]ethyl}^[]prop-^[]en-^[]amide (CAS No.






^{2094850
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) stands as a remarkable example of how structural complexity can be harnessed to develop novel therapeutic agents._{The multifaceted nature of this compound,} underscored by its intricate architecture,_{Molecular interactions,},_{Electronic distributions,},_{Stereochemistry,},_{Potential applications,},_{Synthetic pathways,},_{Biological evaluations,},_{Ongoing research directions,},and
Future prospects make it an exciting subject for continued investigation within pharmaceutical chemistry.}